Cas no 1092840-97-5 (<br>1-(4-Cyclopropyl-6-trifluoromethyl-pyrimidin-2-yl)-pyrrolidine-2-carboxylic acid)

• Product Name: <br>1-(4-Cyclopropyl-6-trifluoromethyl-pyrimidin-2-yl)-pyrrolidine-2-carboxylic acid
• CAS No: 1092840-97-5
• MF: C₁₃H₁₄F₃N₃O₂
• MW: 301.26437330246
• CID: 3059794
• PubChem ID: 19614619
• Update Time: 2025-07-18

<br>1-(4-Cyclopropyl-6-trifluoromethyl-pyrimidin-2-yl)-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• <br>1-(4-Cyclopropyl-6-trifluoromethyl-pyrimidin-2-yl)-pyrrolidine-2-carboxylic acid
• AKOS000311855
• CHEMBL3445218
• 1-[4-CYCLOPROPYL-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL]-2-PYRROLIDINECARBOXYLIC ACID
• 1-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]proline
• CS-0362948
• (4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)proline
• 1-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]pyrrolidine-2-carboxylic acid
• 1092840-97-5
• STK350036

• MDL： MFCD05861959
• Inchi： 1S/C13H14F3N3O2/c14-13(15,16)10-6-8(7-3-4-7)17-12(18-10)19-5-1-2-9(19)11(20)21/h6-7,9H,1-5H2,(H,20,21)
• InChI Key： JRKYPQASRSOLIZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2CC2)=NC(=N1)N1CCCC1C(=O)O)(F)F

Computed Properties

• Exact Mass: 301.10381118Da
• Monoisotopic Mass: 301.10381118Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.3Ų

Additional information on <br>1-(4-Cyclopropyl-6-trifluoromethyl-pyrimidin-2-yl)-pyrrolidine-2-carboxylic acid

Introduction to 1-(4-Cyclopropyl-6-trifluoromethyl-pyrimidin-2-yl-pyrrolidine-2-carboxylic acid) and Its Significance in Modern Chemical Research

1-(4-Cyclopropyl-6-trifluoromethyl-pyrimidin-2-yl-pyrrolidine-2-carboxylic acid), with the CAS number 1092840-97-5, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, combines elements of pyrimidine and pyrrolidine moieties, making it a versatile scaffold for the development of novel bioactive agents. The presence of a cyclopropyl group and a trifluoromethyl substituent further enhances its pharmacological potential by influencing both its metabolic stability and binding affinity to biological targets.

The compound's structure is strategically designed to interact with specific enzymes and receptors, which has led to its exploration in various therapeutic areas. One of the most compelling aspects of this molecule is its potential in oncology research. Recent studies have highlighted the role of pyrimidine derivatives in modulating signaling pathways associated with cancer cell proliferation. The cyclopropyl group, in particular, has been identified as a key structural feature that can improve the binding efficacy of small molecules to their intended targets, thereby increasing their therapeutic efficacy.

In addition to its oncology applications, 1-(4-Cyclopropyl-6-trifluoromethyl-pyrimidin-2-yl-pyrrolidine-2-carboxylic acid) has shown promise in the treatment of inflammatory diseases. The trifluoromethyl group contributes to the molecule's lipophilicity, which is often essential for crossing biological membranes and achieving target engagement. Furthermore, the pyrrolidine ring provides a hydrogen bond network that can interact with polar residues in protein binding pockets, enhancing the compound's overall affinity.

Recent advances in computational chemistry have allowed researchers to predict the binding modes of this compound with high precision. Molecular docking studies have revealed that it can effectively bind to enzymes such as kinases and phosphodiesterases, which are critical players in cellular signaling. These findings have spurred further investigation into its potential as a lead compound for drug development. The synthesis of analogs has been pursued to optimize its pharmacokinetic properties, including solubility and metabolic stability.

The development of new synthetic methodologies has also been a focal point in the research surrounding this compound. Transition metal-catalyzed reactions have been employed to construct the complex core structure efficiently. These methods not only improve yield but also allow for greater functional group tolerance, enabling the introduction of diverse modifications at strategic positions within the molecule. Such synthetic advancements are crucial for rapidly generating libraries of compounds for high-throughput screening.

Preclinical studies have begun to explore the safety and efficacy of 1-(4-Cyclopropyl-6-trifluoromethyl-pyrimidin-2-yl-pyrrolidine-2-carboxylic acid) in animal models. Initial results are promising, showing that it can modulate pathways relevant to cancer growth and inflammation without significant off-target effects. These findings are encouraging for researchers who are seeking new therapeutic agents with improved selectivity and reduced toxicity.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models have been trained on large datasets to identify structural features that correlate with biological activity. These models have helped prioritize compounds for experimental validation, streamlining the drug development pipeline.

The future direction of research on 1-(4-Cyclopropyl-6-trifluoromethyl-pyrimidin-2-yl-pyrrolidine-2-carboxylic acid) includes exploring its potential in combination therapies. By pairing it with other bioactive molecules, researchers aim to achieve synergistic effects that could enhance therapeutic outcomes. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into how it interacts with biological systems.

In conclusion, 1-(4-Cyclopropyl-6-trifluoromethyl-pyrimidin-2-yl-pyrrolidine-2-carboxylic acid represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and promising preclinical results make it a valuable candidate for further development. As research continues to uncover new applications and optimize its properties, this compound holds great potential for improving human health.